(R)-3-Aminobutanenitrile hydrochloride
Overview
Description
“®-3-Aminobutanenitrile hydrochloride” likely refers to the hydrochloride salt form of an aminobutanenitrile compound. In chemistry, a hydrochloride is an acid salt resulting, or regarded as resulting, from the reaction of hydrochloric acid with an organic base (e.g. an amine) .
Chemical Reactions Analysis
The chemical reactions involving “®-3-Aminobutanenitrile hydrochloride” would depend on the specific conditions and reactants present. Generally, amines can participate in a variety of reactions, including substitution reactions and reactions with acids to form salts .Physical And Chemical Properties Analysis
The physical and chemical properties of “®-3-Aminobutanenitrile hydrochloride” would depend on its specific molecular structure. Hydrochlorides of amines generally have improved water solubility compared to their free base forms .Scientific Research Applications
Green Synthesis of Biologically Active Heterocycles
®-3-Aminobutanenitrile hydrochloride can be used in the green synthesis of biologically active heterocycles . These heterocycles are basic skeletons for a significant percentage of commercial medicines . The synthesis methods are sustainable and eco-friendly, including microwave-assisted synthesis and nanoparticle-catalysed synthesis .
Drug Design
Functionalized heterocyclic small molecules, potentially derived from ®-3-Aminobutanenitrile hydrochloride, have found pharmaceutical applications in drug design . These heterocycles are common in biologically active natural products and synthetic compounds .
Anticancer Drugs
Heterocyclic molecules, which can be synthesized using ®-3-Aminobutanenitrile hydrochloride, are prevalent as anticancer drugs . They exhibit anticancer activity either as heterocyclic ligands or as complexes with transition metals .
Solid Lipid Nanoparticles (SLN)
®-3-Aminobutanenitrile hydrochloride could potentially be loaded into Solid Lipid Nanoparticles (SLN) for different applications . SLNs have their importance in drug targeting and controlled drug delivery as release rate modifiers, solubilizers, stabilizers, and permeation enhancers for improved biopharmaceutical performance of drugs .
High-Performance Liquid Chromatography (HPLC)
®-3-Aminobutanenitrile hydrochloride could potentially be used in the development and validation of HPLC methods . HPLC plays important roles in new discovery, development, manufacture of pharmaceutical drugs and various other studies related to humans and animals .
Safety and Hazards
properties
IUPAC Name |
(3R)-3-aminobutanenitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2.ClH/c1-4(6)2-3-5;/h4H,2,6H2,1H3;1H/t4-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUOMYYHJZHVWDF-PGMHMLKASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC#N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
120.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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